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Compound of Interest

Compound Name: HT1042

CAS No.: 23589-77-7

Cat. No.: B1673416

Get Quote

Initial searches for "HT1042" in the context of laboratory chemicals did not yield a specific

chemical compound. Instead, results consistently identify HT-1042 as a model number for a 7-

in-1 multi-function hand tool, such as a crimping tool, manufactured by companies including

Dayton and HANLONG TOOLS.

Given that HT1042 is a physical tool rather than a chemical substance, the typical disposal

procedures involving safety data sheets (SDS), chemical waste protocols, and biological

decontamination are not applicable. The following information provides guidance on the proper

handling and disposal of such a tool in a laboratory or research environment.

Operational Safety and Handling
While not a chemical hazard, the HT-1042 tool requires proper handling to prevent physical

injury.

Intended Use: Use the tool only for its designated functions, which may include wire

stripping, cutting, crimping, and pliers-like actions.

Personal Protective Equipment (PPE): Although not a chemical, wearing safety glasses is

recommended to protect against flying debris when cutting wires or other materials.
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Inspection: Before each use, inspect the tool for any damage, such as cracks in the handle

or misalignment of the jaws. Do not use a damaged tool.

Storage: Store the tool in a dry place to prevent rust and corrosion. Keep it in a designated

toolbox or on a tool rack to prevent it from becoming a trip hazard or being misplaced.

Disposal Procedures
The disposal of a hand tool like the HT-1042 should be approached with consideration for its

material composition and any potential contamination from its use in a laboratory setting.

1. Decontamination:

If the tool has been used in a laboratory where it may have come into contact with chemical or

biological materials, it must be thoroughly decontaminated before disposal.

Chemical Contamination: Clean the tool with an appropriate solvent or cleaning agent that

will remove the specific chemical contaminants without degrading the tool's material. Rinse

with water and dry completely.

Biological Contamination: If the tool was used with biological materials, it should be

decontaminated using a suitable disinfectant (e.g., a 10% bleach solution or 70% ethanol),

followed by autoclaving if the material can withstand the heat and pressure.

2. Waste Stream Determination:

Once decontaminated, the appropriate disposal method depends on the facility's waste

management policies.

General Waste: If the tool is deemed non-hazardous and free of contamination, it can

typically be disposed of in the general solid waste stream.

Scrap Metal Recycling: As the tool is primarily made of alloy steel, the most environmentally

responsible disposal method is to include it with other scrap metal for recycling. Many

research institutions have specific collection points for scrap metal.

Summary of Disposal Considerations:
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Step Procedure Key Considerations

1. Assessment

Determine if the tool is

contaminated with chemical or

biological hazards.

If contaminated, proceed to

decontamination. If not,

proceed to disposal.

2. Decontamination

Clean with appropriate

solvents for chemical

contamination or

disinfect/autoclave for

biological contamination.

Ensure the cleaning method

does not damage the tool in a

way that could cause injury

during handling.

3. Disposal
Place in the appropriate waste

stream.

Prioritize scrap metal recycling

if available. Otherwise, dispose

of as general solid waste.

Due to the identification of HT1042 as a hand tool, the creation of signaling pathway diagrams

or the presentation of detailed experimental protocols is not applicable. The information

provided above is intended to offer clear, procedural guidance for the safe handling and

disposal of this tool within a research or laboratory setting, aligning with the core requirement of

providing essential safety and logistical information.

To cite this document: BenchChem. [HT1042: Identification and Safe Handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673416/docs#ht1042-identification-and-safe-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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